BE“GHE Foundational & Exploratory

Check Availability & Pricing

Basic Red 76: A Technical Guide to its
Physicochemical Properties and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Basic red 76

Cat. No.: B109182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Basic Red 76, a cationic azo dye. The information is tailored for researchers, scientists, and
professionals in drug development who may utilize this compound in their work, for example, as
a staining agent, a model compound for dye-protein interaction studies, or in the development
of diagnostic tools. This document summarizes key quantitative data, outlines the classical
synthesis protocol, and provides a visual representation of the synthesis workflow.

Core Physicochemical Data

The fundamental properties of Basic Red 76 are summarized in the table below for easy
reference and calculation.
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Property Value Source(s)
Chemical Formula C20H22CIN3O2 [1112113114]
Molecular Weight 371.9 g/mol [1][2]

CAS Number 68391-30-0 [3][41[5]
Appearance Red powder [5]

Melting Point 200 °C [5]
Solubility Soluble in Water & Ethanol [2]

logP (Octanol-Water Partition
o -1.78 [5]
Coefficient)

Synthesis of Basic Red 76: An Experimental
Protocol

The synthesis of Basic Red 76 is a classic example of azo dye formation, involving a two-step
process: diazotization of a primary aromatic amine followed by an azo coupling reaction with an
aromatic alcohol.[5][6] This process is a foundational technique in organic chemistry and is
relevant for researchers interested in synthesizing their own dyes or understanding the
chemistry of azo compounds.

Step 1: Diazotization of o-Anisidine

The first step involves the conversion of a primary aromatic amine, o-anisidine (2-
methoxyaniline), into a diazonium salt.[5][6] This reaction is typically carried out in a cold,
agueous acidic solution with sodium nitrite.[5][6] The resulting diazonium salt is highly reactive
and is used immediately in the next step.

Step 2: Azo Coupling

The highly reactive diazonium salt is then quickly reacted with an aromatic alcohol, specifically
(7-hydroxy-2-naphthyl)trimethylammonium chloride, in an arylazo-dehydrogenation reaction.[5]
[6] This coupling reaction results in the formation of the azo dye, Basic Red 76.
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Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Basic Red 76.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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